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Compound of Interest

Compound Name: Ethyl 2-acetylpent-4-ynoate

Cat. No.: B8273508

Get Quote

Executive Summary
Ethyl 2-acetylpent-4-ynoate is a bifunctional

-keto ester possessing a terminal alkyne moiety. This unique architecture positions it as a
"linchpin" reagent, capable of participating in classical enolate chemistry, transition-metal-
catalyzed cycloisomerizations, and radical-mediated annulations. It serves as a critical
precursor for substituted furans, dihydrofurans, and functionalized heterocycles used in
pharmaceutical scaffolds.
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Property Specification

IUPAC Name Ethyl 2-acetylpent-4-ynoate

CAS Number 2554-71-4

Formula

C

H

O

MW 168.19 g/mol

Appearance Colorless to pale yellow oil

Key Functionality
1,3-Dicarbonyl (Nucleophile/Chelator), Alkyne

(Electrophile/Dipolarophile)

Synthesis Protocol: Preparation of the Building
Block
Objective: Large-scale synthesis of ethyl 2-acetylpent-4-ynoate via alkylation of ethyl

acetoacetate.

Mechanistic Insight
The reaction relies on the selective deprotonation of the acidic methylene proton (pKa ~11) of

ethyl acetoacetate, followed by an S

2 attack on propargyl bromide. The choice of base and temperature is critical to prevent O-
alkylation or dialkylation.

Experimental Procedure
Reagents:

Ethyl acetoacetate (1.0 equiv, 50 mmol)

Propargyl bromide (1.1 equiv, 55 mmol, 80% wt in toluene)
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Sodium hydride (1.1 equiv, 55 mmol, 60% dispersion in oil)

THF (anhydrous, 150 mL)

Setup: Flame-dried 500 mL round-bottom flask under Nitrogen atmosphere.

Deprotonation:

Wash NaH with hexanes (2 x 20 mL) to remove oil. Suspend in 100 mL THF.

Cool to 0°C. Add ethyl acetoacetate dropwise over 20 mins. Evolution of H

gas will be vigorous.

Stir at 0°C for 30 mins until gas evolution ceases and a clear solution (sodium enolate)

forms.

Alkylation:

Add propargyl bromide dropwise at 0°C.

Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours.

Workup:

Quench with saturated NH

Cl (50 mL).

Extract with Et

O (3 x 50 mL). Wash combined organics with brine, dry over MgSO

, and concentrate.

Purification: Vacuum distillation (bp ~90-95°C @ 2 mmHg) or Flash Chromatography

(Hexanes:EtOAc 9:1).

Yield: Typically 75-85%.
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Application I: Gold-Catalyzed Cycloisomerization to
Furans
Context: Synthesis of 2,3,5-trisubstituted furans, a privileged scaffold in natural products (e.g.,

furanocembranoids).

Rationale
The pendant alkyne acts as a "pi-acid" receptor for Au(I) or Au(III) catalysts. Activation of the

alkyne triggers a 5-exo-dig nucleophilic attack by the enol oxygen, followed by isomerization to

the aromatic furan. This is a 100% atom-economical transformation.

Protocol: Synthesis of Ethyl 2-methylfuran-3-
carboxylate derivative

Substrate: Ethyl 2-acetylpent-4-ynoate (1.0 mmol).

Catalyst System: AuCl

(5 mol%) or IPrAuCl (5 mol%) / AgOTf (5 mol%).

Solvent: Dichloromethane (DCM) [0.1 M].

Procedure:

Dissolve substrate in anhydrous DCM.

Add the silver salt followed by the gold complex.

Stir at RT for 2-4 hours. Monitor by TLC (disappearance of starting material).

Filter through a short pad of silica to remove catalyst.

Concentrate to yield the furan product.

Mechanistic Pathway (DOT Visualization)
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Ethyl 2-acetylpent-4-ynoate Au-Alkyne Complex
(π-activation)

+ AuCl3 5-exo-dig Cyclization
(Enol O-attack)

Intramolecular Vinyl-Gold IntermediateC-O Bond Formation Protodeauration- AuCl3 Ethyl 2-methyl-5-alkyl-3-furoateIsomerization/Aromatization

Click to download full resolution via product page

Figure 1: Mechanism of Au(III)-catalyzed cycloisomerization of ethyl 2-acetylpent-4-ynoate to

substituted furans.

Application II: Mn(III)-Mediated Radical Oxidative
Cyclization
Context: Accessing dihydrofurans and bicyclic lactones via Single Electron Transfer (SET).

Rationale
Mn(OAc)

generates an electrophilic radical at the

-position of the

-keto ester. This radical undergoes 5-exo-dig cyclization onto the alkyne. Unlike the ionic gold
mechanism, this pathway allows for "trapping" of the vinyl radical with external olefins or
halides, enabling cascade reactions.

Protocol: Oxidative Cyclization[2][3][4][5][6]
Reagents:

Substrate (1.0 mmol)[1]

Mn(OAc)

·2H

O (2.2 equiv)

Cu(OAc)
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(0.5 equiv, co-oxidant to prevent polymerization)

Acetic Acid (glacial, 10 mL)

Procedure:

Dissolve substrate in AcOH.

Add Mn(OAc)

and Cu(OAc)

.[2]

Heat to 80°C. The brown color of Mn(III) will fade to the clear/pale pink of Mn(II).

Endpoint: Reaction is complete when the brown color disappears (~1-3 hours).

Workup: Dilute with water, extract with ether, and neutralize acid with NaHCO

.

Mechanistic Pathway (DOT Visualization)
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Figure 2: Mn(OAc)3-mediated oxidative free-radical cyclization pathway.

Application III: Multicomponent Reactions (MCRs)
Context: Synthesis of "Clickable" Dihydropyrimidinones (Biginelli Reaction).

Rationale
Ethyl 2-acetylpent-4-ynoate can replace ethyl acetoacetate in the Biginelli reaction. The

resulting dihydropyrimidinone (DHPM) retains the terminal alkyne, serving as a handle for

subsequent Bioorthogonal Click Chemistry (CuAAC) to attach fluorophores or targeting ligands.

Protocol: "Clickable" Biginelli Synthesis
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Reagents:

Ethyl 2-acetylpent-4-ynoate (1.0 mmol)

Benzaldehyde (1.0 mmol)

Urea (1.5 mmol)

Yb(OTf)

(10 mol%) or conc. HCl (2 drops)

Ethanol (2 mL)

Procedure:

Combine all reagents in a microwave vial or round-bottom flask.

Microwave: 120°C for 10 mins. Thermal: Reflux for 4 hours.

Cool to RT. The product often precipitates.

Recrystallize from hot ethanol.

Result: A DHPM scaffold with a C5-propargyl arm, ready for triazole formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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